Cas no 664362-16-7 (Tert-butyl 3-ethynylpiperidine-1-carboxylate)

• Product Name: Tert-butyl 3-ethynylpiperidine-1-carboxylate
• CAS No: 664362-16-7
• MF: C₁₂H₁₉NO₂
• MW: 209.2847635746
• MDL: MFCD10698159
• CID: 499686
• PubChem ID: 21963855
• Update Time: 2024-10-28

Tert-butyl 3-ethynylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Boc-3-Ethynylpiperidine
• 1-PIPERIDINECARBOXYLIC ACID, 3-ETHYNYL-, 1,1-DIMETHYLETHYL ESTER
• 3-Ethynyl-1-piperidinecarboxylicacid1,1-dimethylethylester
• 3-Ethynyl-piperidine-1-carboxylic acid tert-butyl ester
• tert-Butyl 3-ethynylpiperidine-1-carboxylate
• tert-butyl (3S)-3-ethynylpiperidine-1-carboxylate
• 1-Piperidinecarboxylic acid, 3-ethynyl-, 1,1-dimethylethyl esteR, (3R)-
• PubChem18396
• 1-N-Boc-3-ethynylpiperidine
• IJHRDEPFBAXIMW-UHFFFAOYSA-N
• 0209AC
• RL04538
• PB13299
• D
• MFCD10698159
• 664362-16-7
• FT-0660290
• SB13862
• J-524538
• AM20100610
• A835464
• AKOS016003745
• SCHEMBL192227
• CS-W003948
• SY042117
• DTXSID10620879
• DS-13114
• EN300-71552
• 3-ethynyl-1-piperidinecarboxylic acid tert-butyl ester
• SB13861
• DB-073756
• Tert-butyl 3-ethynylpiperidine-1-carboxylate

• MDL： MFCD10698159
• Inchi： 1S/C12H19NO2/c1-5-10-7-6-8-13(9-10)11(14)15-12(2,3)4/h1,10H,6-9H2,2-4H3
• InChI Key： IJHRDEPFBAXIMW-UHFFFAOYSA-N
• SMILES： O(C(N1CCCC(C#C)C1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 209.14200
• Monoisotopic Mass: 209.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.5

Experimental Properties

• Density: 1.02
• Boiling Point: 269.6°C at 760 mmHg
• Flash Point: 269.583 °C at 760 mmHg
• Refractive Index: 1.491
• PSA: 29.54000
• LogP: 2.20460

Tert-butyl 3-ethynylpiperidine-1-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids